5-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-2-methyl-6-oxo-N-phenyl-1,4,5,6-tetrahydropyridine-3-carboxamide

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 3-[2-(4-ethoxyanilino)-2-oxoethyl]-6-methyl-2-oxo-N-phenyl-3,4-dihydro-1H-pyridine-5-carboxamide
• InChI: InChI=1S/C23H25N3O4/c1-3-30-19-11-9-18(10-12-19)25-21(27)14-16-13-20(15(2)24-22(16)28)23(29)26-17-7-5-4-6-8-17/h4-12,16H,3,13-14H2,1-2H3,(H,24,28)(H,25,27)(H,26,29)
• InChI Key: FLGFVQSXNUYMAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2CC(=C(NC2=O)C)C(=O)NC3=CC=CC=C3

Description

• This compound is also known by its chemical name 2-(4-aminophenyl)-1H-benzimidazol-5-amine or its abbreviation APBIA .
• It falls within the class of benzimidazole derivatives and exhibits interesting properties due to its structural features.
• The compound’s molecular formula is C₁₃H₁₂N₄ , and its molecular weight is 224.26 g/mol .

Preparation Methods

Synthetic Routes:

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism remains an active area of study.
• Potential molecular targets and pathways involve cell cycle regulation , DNA binding , or enzyme inhibition .

Comparison with Similar Compounds

• APBIA’s uniqueness lies in its benzimidazole core and the presence of an amino group.
• Similar compounds include 2-aminobenzimidazole , 4-aminophenylbenzimidazole , and 5-aminobenzimidazole .